Cas no 1549629-52-8 (4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide)

• Product Name: 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide
• CAS No: 1549629-52-8
• MF: C₉H₇BrF₃NO
• MW: 282.057192087173
• CID: 5057011
• Update Time: 2025-06-12

4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide

• Inchi： 1S/C9H7BrF3NO/c10-6-2-1-5(3-7(6)11)9(15)14-4-8(12)13/h1-3,8H,4H2,(H,14,15)
• InChI Key： UNKQBBKXUNCGOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(NCC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide

Comprehensive Overview of 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide (CAS No. 1549629-52-8)

4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide (CAS No. 1549629-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and fluorinated benzamide derivative is widely recognized for its potential applications in drug discovery and material science. The compound's unique structure, featuring a 4-bromo-3-fluorobenzamide core and a 2,2-difluoroethyl substituent, makes it a valuable intermediate in synthesizing biologically active molecules. Researchers are particularly interested in its role as a building block for kinase inhibitors and other targeted therapies.

In recent years, the demand for fluorinated compounds like 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in modern drug design, where fluorine substitution is a common strategy to improve pharmacokinetics. The compound's CAS No. 1549629-52-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Additionally, its potential applications in crop protection and pesticide development have sparked interest among agrochemical researchers, aligning with the growing focus on sustainable agriculture.

The synthesis of 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide typically involves multi-step organic reactions, including bromination, fluorination, and amide coupling. Its high purity and structural specificity make it a preferred choice for laboratories specializing in small molecule therapeutics. With the rise of AI-driven drug discovery, this compound has also been featured in computational studies predicting its binding affinity to various biological targets. Such advancements highlight its versatility and potential in addressing unmet medical needs.

From an industrial perspective, 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide is often discussed in the context of green chemistry and process optimization. Manufacturers are exploring eco-friendly synthesis routes to reduce waste and energy consumption, resonating with global sustainability goals. Furthermore, its stability under various conditions makes it a reliable candidate for long-term storage and large-scale production. These attributes contribute to its growing popularity in both academic and commercial settings.

In summary, 4-Bromo-N-(2,2-difluoroethyl)-3-fluorobenzamide (CAS No. 1549629-52-8) represents a cutting-edge compound with broad applications in life sciences and material innovation. Its combination of bromine and fluorine functionalities offers unique advantages for researchers exploring next-generation therapeutics and agrochemicals. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.